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Compound of Interest

Compound Name: Vernolate

Cat. No.: B132429 Get Quote

For laboratory professionals engaged in drug development and scientific research, the safe

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the use of Vernolate, a thiocarbamate herbicide. Adherence to

these procedures will help ensure a safe laboratory environment and proper disposal of waste.

Personal Protective Equipment (PPE) for Vernolate
When handling Vernolate, a comprehensive suite of personal protective equipment is crucial to

minimize exposure and ensure safety. The following table summarizes the required PPE.
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Body Part Required PPE
Specifications and
Remarks

Hands Chemical-resistant gloves

Nitrile, butyl, or neoprene

gloves are recommended for

good protection against both

dry and liquid formulations.[1]

Always use unlined, elbow-

length gloves to protect the

wrists.[1]

Body Protective suit or coveralls

A clean, dry protective suit

covering the entire body from

wrists to ankles is necessary.

[1] For mixing, loading, or

cleaning equipment, a

chemical-resistant apron

should be worn over the suit.

[1]

Eyes & Face
Safety glasses, goggles, or

face shield

For low-exposure situations,

safety glasses with brow and

side shields are acceptable.[1]

When pouring or mixing

concentrates, snug-fitting, non-

fogging goggles or a full-face

shield are required.[1]

Respiratory Respirator

A respirator is recommended

during any lengthy exposure or

when there is a high risk of

inhaling dusts or sprays,

particularly when mixing or

filling highly toxic pesticides.[1]

[2]

Feet Chemical-resistant footwear Wear one-piece, pull-on boots

made of natural rubber, which

may be coated with

polyurethane or PVC.[3] Pant
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legs should be worn outside of

the boots.[3]

Operational Plan for Handling Vernolate
1. Preparation and Handling:

Work in a well-ventilated area.[4]

Avoid contact with skin and eyes.[4]

Prevent the formation of dust and aerosols.[4]

Use non-sparking tools to prevent fire from electrostatic discharge.[4]

Do not eat, drink, or smoke when using this product.[5]

2. First Aid Measures:

If Swallowed: Immediately have the victim drink water (two glasses at most) and consult a

physician.[5] Call a poison control center or doctor if you feel unwell.[5]

In Case of Skin Contact: Take off all contaminated clothing immediately and rinse the skin

with water/shower.[5]

In Case of Eye Contact: Rinse out with plenty of water and remove contact lenses.[5]

If Inhaled: Move the person to fresh air.[5]

Disposal Plan
Proper disposal of Vernolate and its containers is critical to prevent environmental

contamination.

Unused Product: The most favorable course of action is to use an alternative chemical with

less inherent risk.[6] If that is not possible, any unused portion of the material should be

recycled for its approved use or returned to the manufacturer.[6]
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Empty Containers: After emptying, rinse the container properly.[7] The rinse water should be

applied to a labeled site and should not result in a concentration above the label's

recommendation.[7][8] Do not pour rinse water down drains or on any site not listed on the

product label.[7]

Waste Disposal: Dispose of contents and containers at an approved waste disposal plant.[5]

Incineration is a potential disposal method, but it must be done in a way that does not

release hazardous products into the environment.[6][9]

Quantitative Data for Vernolate
The following table summarizes key quantitative data for Vernolate.

Property Value Reference

Acute Oral LD50 (rats) 1,200 - 1,900 mg/kg [10]

Water Solubility 90 mg/L [6]

Vapor Pressure 1.04 x 10⁻² mm Hg [6]

Henry's Law Constant 3.1 x 10⁻⁵ atm-cu m/mole [6]

Half-life in moist loam soil (21-

27°C)
~1.5 weeks [4][10]

Half-life in clay soil 10-12 days [4]

Emergency Response: Vernolate Spill Workflow
In the event of a Vernolate spill, a structured and immediate response is necessary to mitigate

risks. The following diagram outlines the logical workflow for handling a spill.

Workflow for handling a Vernolate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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